Cas no 21714-25-0 (3,4-dimethoxyphenethyl isothiocyanate)

• Product Name: 3,4-dimethoxyphenethyl isothiocyanate
• CAS No: 21714-25-0
• MF: C₁₁H₁₃NO₂S
• MW: 223.29142165184
• MDL: MFCD00041366
• CID: 88286
• PubChem ID: 140856
• Update Time: 2025-04-18

3,4-dimethoxyphenethyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dimethoxyphenyl)ethylisothiocyanate, (3,4-Dimethoxyphenethylisothiocyanate)
• 2-(3,4-Dimethoxyphenyl)ethyl isothiocyanate
• 3,4-Dimethoxyphenethyl isothiocyanate
• 4-(2-isothiocyanatoethyl)-1,2-dimethoxybenzene
• b-(3,4-dimethoxyphenyl)ethyl isothiocyanate
• Benzene, 4-(2-isothiocyanatoethyl)-1,2-dimethoxy-
• AKOS000212351
• FT-0608527
• Benzene,4-(2-isothiocyanatoethyl)-1,2-dimethoxy-
• VS-08635
• FT-0608530
• SCHEMBL1973945
• BP-11159
• 4-(2-isothiocyanatoethyl)-1,2-dimethoxy-benzene
• 21714-25-0
• A815623
• DTXSID30176106
• MFCD00041366
• GHYFLDWHIVKQLS-UHFFFAOYSA-N
• WAA71425
• 4-(2-Isothiocyanatoethyl)-1,2-dimethoxybenzene #
• 4-(2-isothiocyanatoethyl)-1, 2-dimethoxybenzene
• DB-021924
• STK801435
• DTXCID1098597
• BBL027975
• 3,4-dimethoxyphenethyl isothiocyanate

• MDL： MFCD00041366
• Inchi： 1S/C11H13NO2S/c1-13-10-4-3-9(5-6-12-8-15)7-11(10)14-2/h3-4,7H,5-6H2,1-2H3
• InChI Key： GHYFLDWHIVKQLS-UHFFFAOYSA-N
• SMILES： S=C=NCCC1C=CC(=C(C=1)OC)OC
• BRN： 2809316

Computed Properties

• Exact Mass: 223.06700
• Monoisotopic Mass: 223.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 62.9A^2

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 1,17 g/cm3
• Boiling Point: 146 °C
• Flash Point: 150-151°C/0.3mm
• Refractive Index: 1.5880
• PSA: 62.91000
• LogP: 2.34910
• Sensitiveness: Moisture Sensitive

3,4-dimethoxyphenethyl isothiocyanate Security Information

• Hazardous Material transportation number：2810
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36/37/39
• HazardClass：6.1
• PackingGroup：II
• Packing Group：II
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：II
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes